Cas no 1261234-79-0 ([1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1261234-79-0
• MF: C₁₅H₂₃ClN₄O₂
• MW: 326.821722269058
• CID: 2160404
• PubChem ID: 60137271
• Update Time: 2025-06-08

[1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester
• tert-butyl N-[1-(6-chloropyrimidin-4-yl)piperidin-4-yl]-N-methylcarbamate
• 1261234-79-0
• tert-Butyl (1-(6-chloropyrimidin-4-yl)piperidin-4-yl)(methyl)carbamate
• DB-249250
• AKOS015940001
• SCHEMBL16854338

• MDL： MFCD18380394
• Inchi： 1S/C15H23ClN4O2/c1-15(2,3)22-14(21)19(4)11-5-7-20(8-6-11)13-9-12(16)17-10-18-13/h9-11H,5-8H2,1-4H3
• InChI Key： JQWSLYVQEXONRB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)N1CCC(CC1)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 326.1509537Da
• Monoisotopic Mass: 326.1509537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester

[1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261234-79-0): A Comprehensive Overview

[1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261234-79-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its role in the development of novel therapeutic agents. The compound's structure includes a chloropyrimidine moiety and a piperidine ring, both of which are known for their biological activities and pharmacological properties.

The chloropyrimidine group is a common scaffold in many bioactive molecules, particularly those involved in the modulation of nucleic acid metabolism and protein-protein interactions. This moiety has been extensively studied for its ability to interact with various biological targets, including enzymes and receptors. The presence of the piperidine ring further enhances the compound's potential by providing additional binding sites and conformational flexibility, which are crucial for optimizing pharmacological activity.

The methyl-carbamic acid tert-butyl ester functionality in the compound is particularly noteworthy. This group is known for its protective properties, which can be leveraged to improve the stability and bioavailability of the molecule. In many drug development processes, protecting groups are used to prevent premature degradation or unwanted side reactions during synthesis and formulation. The tert-butyl ester group can be selectively removed under controlled conditions, allowing for the controlled release of the active molecule.

Recent studies have highlighted the potential of [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that this compound could be a valuable lead in the development of new treatments for inflammatory diseases and cancer.

In addition to its potential therapeutic applications, [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester has also been investigated for its use as a chemical probe in biological research. Chemical probes are essential tools for understanding the function of specific proteins and pathways within cells. By using this compound as a probe, researchers can gain insights into the mechanisms underlying various biological processes, which can inform the design of more effective drugs.

The synthesis of [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester involves several well-established chemical reactions. The key steps include the formation of the chloropyrimidine derivative, followed by its coupling with a piperidine derivative, and finally, the introduction of the methyl-carbamic acid tert-butyl ester group. These reactions can be optimized to achieve high yields and purity, making the compound suitable for both research and industrial applications.

In terms of safety and handling, it is important to note that while [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester is not classified as a hazardous material, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be worn, and all experiments should be conducted in a well-ventilated area to minimize exposure risks.

The future prospects for [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester are promising. Ongoing research continues to explore its potential applications in drug discovery and development. As new insights are gained into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical science.

In conclusion, [1-(6-Chloro-pyrimidin-4-yl)-piperidin-4-yl]-methyl-carbamic acid tert-butyl ester (CAS No. 1261234-79-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile properties make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe.